Chembl4561835

• IUPAC Name: N-butan-2-yl-2-[8-(3-methylbutyl)-7,12-dioxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-11-yl]acetamide
• InChI: InChI=1S/C18H25N5O3S/c1-5-12(4)19-14(24)10-22-18(26)23-13-7-9-27-15(13)16(25)21(17(23)20-22)8-6-11(2)3/h7,9,11-12H,5-6,8,10H2,1-4H3,(H,19,24)
• InChI Key: ZFHPOKYBLLVQLT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1C(=O)N2C3=C(C(=O)N(C2=N1)CCC(C)C)SC=C3
• Molecular Formula: C18H25N5O3S
• Molecular Weight: 391.5 g/mol

Description

Chembl4561835 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is commonly used in research laboratories to study its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Scientific Research Applications

ChEMBL Database Overview

The ChEMBL database is an Open Data resource containing binding, functional, and ADMET information for a wide range of bioactive compounds. This information is meticulously abstracted from primary literature, curated, and standardized to support various research problems across chemical biology and drug discovery. The database includes over 5.4 million bioactivity measurements for more than 1 million compounds and 5200 protein targets, accessible via a web interface, data downloads, and web services (Gaulton et al., 2011).

Enhancements and Features

Significant enhancements have been made to ChEMBL, including the addition of new bioactivity data sources and features such as assay and target annotation using ontologies, targets and indications for clinical candidates, metabolic pathways for drugs, and calculation of structural alerts. These improvements facilitate a deeper understanding of drug-target interactions and support the discovery of new therapeutic agents (Gaulton et al., 2016).

Streamlined Data Access

ChEMBL's web services have been updated to provide more comprehensive access to its data, introducing new functionalities and a utility service for common cheminformatics methods. This streamlining enables the construction of applications and workflows pertinent to drug discovery and chemical biology, making ChEMBL data more accessible and usable for researchers (Davies et al., 2015).

Expanding Data Sources

The database's growth is illustrated by the inclusion of diverse data sets, such as neglected disease screening and crop protection data. These expansions not only enrich the database's utility for human health research but also extend its applicability to areas like crop protection, showcasing ChEMBL's versatility and broad relevance in scientific research (Mendez et al., 2018).

Crop Protection Bioassay Data

ChEMBL has integrated an extensive dataset of bioactivity data for compounds with applications in insecticidal, fungicidal, and herbicidal activities. This inclusion underscores the database's potential utility beyond human health, offering valuable insights for crop protection research and the identification of active chemical scaffolds (Gaulton et al., 2015).